Cas no 790681-58-2 (N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 790681-58-2
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 3107572
• PubChem ID: 2517588
• Update Time: 2025-06-12

N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-aminophenyl)-3,4-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-(3-aminophenyl)-3,4-dimethyl-
• N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide
• AKOS000117380
• Z57033907
• EN300-11124
• SR-01000058941-1
• 790681-58-2
• SR-01000058941
• CS-0350845

• Inchi： 1S/C14H16N2O2S/c1-10-6-7-14(8-11(10)2)19(17,18)16-13-5-3-4-12(15)9-13/h3-9,16H,15H2,1-2H3
• InChI Key： LBHDSGREFZRYIL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N)=C2)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 276.09324893Da
• Monoisotopic Mass: 276.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide

Recent Advances in the Study of N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide (CAS: 790681-58-2)

N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide (CAS: 790681-58-2) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of enzyme inhibition and anticancer properties. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action and potential clinical relevance.

The synthesis of N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide has been optimized in recent years to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and confirm its chemical identity. These advancements have facilitated further investigations into its biological activities, particularly its interaction with specific molecular targets.

One of the most promising areas of research involves the compound's role as an enzyme inhibitor. Preliminary studies suggest that N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide exhibits inhibitory effects on certain kinases and proteases, which are critical in various disease pathways. For instance, its ability to modulate the activity of protein kinases involved in cancer cell proliferation has been demonstrated in vitro, highlighting its potential as a lead compound for anticancer drug development.

In addition to its enzyme inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have shown favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability and reduce potential toxicity. These findings underscore the importance of continued research to refine the compound's properties for therapeutic use.

Another significant development is the exploration of N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide in combination therapies. Researchers have investigated its synergistic effects with existing chemotherapeutic agents, revealing enhanced efficacy in certain cancer cell lines. Such studies pave the way for future clinical trials to evaluate its potential as part of combination treatment regimens.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on overcoming these hurdles to unlock the full therapeutic potential of N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide.

In conclusion, N-(3-aminophenyl)-3,4-dimethylbenzene-1-sulfonamide (CAS: 790681-58-2) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and biological activities make it a valuable subject of study, with potential applications in cancer therapy and beyond. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its properties for clinical use.